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Compound of Interest

Compound Name: CER10-d9

Cat. No.: B12405393 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

CER10-d9 (N-palmitoyl(d9) dihydrosphingosine). The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting. Given that the toxicological properties of CER10-
d9 have not been thoroughly investigated, it is imperative to handle it with caution and adhere

to the disposal protocols outlined below.[1][2]

Safety and Handling Data
All personnel must be familiar with the safety and handling requirements of CER10-d9 before

commencing any disposal procedures. The following table summarizes key quantitative and

safety data.
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Parameter Value/Instruction Source(s)

Chemical Name
N-palmitoyl(d9)

dihydrosphingosine
[1]

Synonyms
CER10(d9), N-palmitoyl(d9)

sphinganine
[1]

Form Powder [2][3]

Storage Temperature -20°C [1][2][3]

Purity >99% [1][2]

Stability 1 Year [1]

Combustibility Combustible Solid [1]

Water Hazard Class
WGK 3 (Severely hazardous to

water)

Detailed Disposal Protocol
This step-by-step protocol is designed to guide laboratory personnel through the safe disposal

of CER10-d9 waste.

1. Personal Protective Equipment (PPE) and Preparation:

1.1. Before handling, ensure you are wearing appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile or neoprene), and safety goggles with side shields.

1.2. Conduct all disposal procedures within a certified chemical fume hood to prevent

inhalation of dust.

1.3. Designate a specific, clearly labeled hazardous waste collection area in the laboratory.

2. Waste Segregation and Collection:

2.1. Solid Waste:
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2.1.1. Collect any unused or expired CER10-d9 powder, along with any disposable

labware (e.g., weigh boats, pipette tips) that has come into direct contact with the powder,

in a dedicated, leak-proof, and sealable hazardous waste container.

2.1.2. The container must be clearly labeled as "Hazardous Waste" and include the

chemical name "CER10-d9 (N-palmitoyl(d9) dihydrosphingosine)" and the associated

hazards (Combustible Solid, Water Hazard).

2.2. Contaminated Solutions:

2.2.1. If CER10-d9 has been dissolved in a solvent, collect the waste solution in a

separate, compatible, and properly labeled hazardous waste container. The label must

identify all chemical constituents of the solution.

2.2.2. Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

2.3. Empty Containers:

2.3.1. The original product vial should be triple-rinsed with a suitable solvent (e.g., ethanol

or methanol). The rinsate must be collected as hazardous waste.

2.3.2. After rinsing, the vial can be disposed of as non-hazardous glass waste, in

accordance with institutional policies.

3. Spill Management:

3.1. In the event of a spill, ensure the area is well-ventilated and restrict access to non-

essential personnel.[1]

3.2. For a dry powder spill, carefully sweep or vacuum the material, avoiding dust

generation.[1] Place the collected material into the designated solid hazardous waste

container.

3.3. Decontaminate the spill area with an appropriate solvent and collect all cleanup

materials as hazardous waste.

4. Final Disposal:
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4.1. Store the sealed hazardous waste containers in the designated accumulation area.

4.2. Arrange for pickup and disposal through your institution's EHS department or a certified

hazardous waste contractor.

4.3. Never dispose of CER10-d9 down the drain or in regular trash, as it is considered

severely hazardous to water.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the CER10-d9 disposal procedure.
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Start: CER10-d9 Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Work in Chemical Fume Hood

3. Identify Waste Type

4a. Solid Waste
(Unused powder, contaminated labware)

Solid

4b. Liquid Waste
(Solutions containing CER10-d9)

Liquid

5a. Collect in Labeled
Solid Hazardous Waste Container

5b. Collect in Labeled
Liquid Hazardous Waste Container

6. Store Sealed Container in
Designated Accumulation Area

7. Arrange for EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CER10-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CER10-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405393#cer10-d9-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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